Cas no 1215398-27-8 (N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide)

• Product Name: N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide
• CAS No: 1215398-27-8
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6134758
• PubChem ID: 49670544
• Update Time: 2025-06-07

N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide
• N-[(1-hydroxycyclopentyl)methyl]-2-thiophen-2-ylacetamide
• F5857-6084
• CHEMBL4987961
• N-((1-hydroxycyclopentyl)methyl)-2-(thiophen-2-yl)acetamide
• N-[(1-hydroxycyclopentyl)methyl]-2-(thiophen-2-yl)acetamide
• 1215398-27-8
• AKOS013495957

• Inchi： 1S/C12H17NO2S/c14-11(8-10-4-3-7-16-10)13-9-12(15)5-1-2-6-12/h3-4,7,15H,1-2,5-6,8-9H2,(H,13,14)
• InChI Key： SDEQYAYXWDEBKL-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCCC1)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.6Ų

Additional information on N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide

Professional Introduction to N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide (CAS No. 1215398-27-8)

N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide (CAS No. 1215398-27-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines a cyclopentyl moiety with a thiophene ring, making it a promising candidate for various biological applications.

The cyclopentyl group in the molecular structure contributes to the compound's stability and flexibility, which are crucial factors in drug design. This feature allows the molecule to interact effectively with biological targets, potentially enhancing its pharmacological properties. The presence of the hydroxyl group further enhances its solubility and reactivity, making it more suitable for use in medicinal chemistry.

The thiophen-2-yl substituent is another key feature that imparts unique electronic and steric properties to the compound. Thiophene derivatives are widely recognized for their role in pharmaceuticals due to their ability to modulate biological pathways. In particular, the 2-position of the thiophene ring allows for additional functionalization, which can be tailored to achieve specific pharmacological effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide has emerged as a compound of interest in this context. Its unique structural features make it a versatile scaffold for designing molecules that can interact with various biological targets.

One of the most exciting areas of research involving this compound is its potential application in oncology. Studies have shown that thiophene derivatives can exhibit anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The cyclopentyl group and the hydroxyl moiety may play critical roles in enhancing the compound's ability to bind to these enzymes, thereby disrupting cancer cell proliferation.

Epidemiological and preclinical studies have demonstrated that compounds containing thiophene rings often exhibit significant anti-inflammatory and analgesic effects. These properties make N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide a promising candidate for developing new treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's potential extends beyond oncology and inflammation into other therapeutic areas. For instance, its structural motif suggests that it could be effective in treating neurological disorders by interacting with neurotransmitter receptors. The precise arrangement of atoms in this molecule allows it to mimic or inhibit natural neurotransmitters, potentially offering new avenues for managing conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the thiophene ring efficiently. These methods not only improve the synthetic pathway but also enhance the overall quality of the final product.

In conclusion, N-(1-hydroxycyclopentyl)methyl-2-(thiophen-2-yl)acetamide (CAS No. 1215398-27-8) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical applications. Its unique combination of a cyclopentyl group, a hydroxyl moiety, and a thiophene ring makes it an attractive candidate for further research in drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.